ML 133 Hydrochloride
ML 133 Hydrochloride
ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1.The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K
Brand Name:
Vulcanchem
CAS No.:
1222781-70-5
VCID:
VC0141811
InChI:
InChI=1S/C19H19NO.ClH/c1-21-18-11-9-15(10-12-18)13-20-14-17-7-4-6-16-5-2-3-8-19(16)17;/h2-12,20H,13-14H2,1H3;1H
SMILES:
COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl
Molecular Formula:
C19H19NO.HCl
Molecular Weight:
313.82
ML 133 Hydrochloride
CAS No.: 1222781-70-5
Reference Standards
VCID: VC0141811
Molecular Formula: C19H19NO.HCl
Molecular Weight: 313.82
| CAS No. | 1222781-70-5 |
|---|---|
| Product Name | ML 133 Hydrochloride |
| Molecular Formula | C19H19NO.HCl |
| Molecular Weight | 313.82 |
| IUPAC Name | 1-(4-methoxyphenyl)-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride |
| Standard InChI | InChI=1S/C19H19NO.ClH/c1-21-18-11-9-15(10-12-18)13-20-14-17-7-4-6-16-5-2-3-8-19(16)17;/h2-12,20H,13-14H2,1H3;1H |
| SMILES | COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl |
| Description | ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1.The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K |
| Synonyms | N-[(4-Methoxyphenyl)methyl]-1-naphthalenemethanamine Hydrochloride; |
| PubChem Compound | 44247466 |
| Last Modified | Nov 11 2021 |
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